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Compound of Interest

Compound Name: Benzylhydrazine dihydrochloride

Cat. No.: B1207700

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of
benzylhydrazine dihydrochloride. The information is curated for researchers, scientists, and
professionals in drug development, offering a detailed look at the compound's characteristics,
supported by experimental methodologies and structured data presentation.

Core Physical Properties

Benzylhydrazine dihydrochloride is a significant intermediate in various synthetic processes.
A thorough understanding of its physical properties is crucial for its effective handling,
application, and the development of new chemical entities.

Summary of Physical Data

The quantitative physical properties of benzylhydrazine dihydrochloride are summarized in
the table below for easy reference and comparison.
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Property Value Source(s)
Molecular Formula C7H12CI2Nz2 [1112]
Molecular Weight 195.09 g/mol [1][2]

Melting Point 138-145 °C (decomposes) [21[31[4]1[5116]1 71

Light yellow to beige
Appearance ] ) [31[4][5]
powder/crystalline solid

Solubility in Water Sparingly soluble to soluble [8][9]

Density 1.033 g/cm3 [2]

Note on Water Solubility: There are conflicting reports regarding the water solubility of
benzylhydrazine dihydrochloride. While some sources state it is insoluble[3][5][10], others
indicate it is soluble, a characteristic attributed to its salt form[9]. Hydrazine and its simple salts,
like hydrazine sulfate, are known to be soluble in water[11][12][13][14][15]. The dihydrochloride
salt structure of benzylhydrazine would be expected to enhance its aqueous solubility
compared to the free base. Therefore, it is likely sparingly soluble to soluble in water, and the
conflicting reports of "insoluble” may be context-dependent or refer to the free base. Empirical
determination is recommended for specific applications.

Experimental Protocols

Detailed methodologies are essential for the accurate and reproducible determination of
physical properties. The following sections outline standard experimental protocols applicable
to benzylhydrazine dihydrochloride.

Melting Point Determination

Objective: To determine the temperature range over which the solid benzylhydrazine
dihydrochloride transitions to a liquid.

Methodology:

o Sample Preparation: A small amount of the dry, powdered benzylhydrazine
dihydrochloride is packed into a capillary tube to a height of 2-3 mm.
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o Apparatus: A calibrated melting point apparatus is used.

e Procedure:

[¢]

The capillary tube is placed in the heating block of the apparatus.

o The sample is heated at a steady rate of 10-20 °C per minute for an initial approximate
determination.

o For a precise measurement, the heating rate is slowed to 1-2 °C per minute as the
temperature approaches the approximate melting point.

o The temperature at which the first liquid appears (onset) and the temperature at which the
last solid particle melts (completion) are recorded as the melting range.

o The process is repeated two to three times to ensure consistency.

e Observation: The melting process is observed through a magnifying lens. Benzylhydrazine
dihydrochloride is noted to decompose upon melting, which may be observed as a change
in color or gas evolution.

Solubility Assessment (Qualitative and Semi-
Quantitative)

Objective: To determine the solubility of benzylhydrazine dihydrochloride in a given solvent,
particularly water.

Methodology:

¢ Solvent and Solute Preparation: A known volume of the solvent (e.g., deionized water) is
measured into a series of vials.

e Procedure:

o Increasing, pre-weighed amounts of benzylhydrazine dihydrochloride are added to
each vial.
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o The vials are sealed and agitated at a constant temperature (e.g., 25 °C) for a set period
(e.g., 24 hours) to ensure equilibrium is reached.

o The vials are then visually inspected for the presence of undissolved solid.

o The solubility can be expressed qualitatively (e.g., soluble, sparingly soluble, insoluble) or
semi-quantitatively by determining the concentration at which saturation occurs.

e For Quantitative Analysis:
o A saturated solution with excess solid is prepared and equilibrated.

o A known volume of the supernatant is carefully removed and filtered to remove any
undissolved particles.

o The concentration of the dissolved benzylhydrazine dihydrochloride in the filtrate is
determined using an appropriate analytical technique, such as UV-Vis spectroscopy or
HPLC.

Logical Relationships of Physical Properties

The physical properties of a compound are interconnected and influence its behavior in various
applications. The following diagram illustrates the logical flow and relationship between the key
physical characteristics of benzylhydrazine dihydrochloride.
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Logical Flow of Benzylhydrazine Dihydrochloride's Physical Properties
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Caption: Logical relationships of benzylhydrazine dihydrochloride's physical properties.

This guide provides foundational knowledge on the physical properties of benzylhydrazine
dihydrochloride. For specific applications, it is always recommended to perform in-house
analysis to confirm these properties under the conditions of intended use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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